Cas no 1082041-64-2 (4-Methoxy-7-methyl (1H)Indazole)

• Product Name: 4-Methoxy-7-methyl (1H)Indazole
• CAS No: 1082041-64-2
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD11007894
• CID: 1185483
• PubChem ID: 53399336
• Update Time: 2025-06-15

4-Methoxy-7-methyl (1H)Indazole Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-7-methyl-1H-indazole
• 4-Methoxy-7-methyl(1H)indazole
• 4-Methoxy-7-methyl (1H)indazole
• AKOS006303216
• AMY9681
• DB-059713
• 1082041-64-2
• DTXSID701306141
• MB09017
• 4-Methoxy-7-methyl (1H)Indazole

• MDL： MFCD11007894
• Inchi： 1S/C9H10N2O/c1-6-3-4-8(12-2)7-5-10-11-9(6)7/h3-5H,1-2H3,(H,10,11)
• InChI Key： UQWDWULAGTVYFJ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C)C2=C1C=NN2

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 4-Methoxy-7-methyl (1H)Indazole

4-Methoxy-7-methyl (1H)Indazole: A Promising Compound in Medicinal Chemistry

4-Methoxy-7-methyl (1H)Indazole, with the CAS number 1082041-64-2, is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the indazole class, which is known for its diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 4-Methoxy-7-methyl (1H)Indazole consists of a substituted indazole ring with a methoxy group at the 4-position and a methyl group at the 7-position. The presence of these functional groups imparts specific physicochemical properties that contribute to its biological activity. The methoxy group, in particular, can enhance the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 4-Methoxy-7-methyl (1H)Indazole in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound can effectively inhibit pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This property makes it a promising candidate for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 4-Methoxy-7-methyl (1H)Indazole has also demonstrated antiviral activity. Studies have indicated that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interference with viral entry and replication processes, making it a potential lead compound for antiviral drug discovery.

The anticancer potential of 4-Methoxy-7-methyl (1H)Indazole has also been explored. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism behind its anticancer activity is thought to involve the modulation of signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

Beyond its direct biological activities, 4-Methoxy-7-methyl (1H)Indazole has also been used as a building block in the synthesis of more complex molecules. Its structural flexibility allows for the introduction of additional functional groups that can further enhance its therapeutic properties. For example, researchers have synthesized derivatives of this compound with improved solubility and bioavailability, which are crucial factors for successful drug development.

The pharmacokinetic properties of 4-Methoxy-7-methyl (1H)Indazole have been extensively studied to understand its behavior in biological systems. Data from animal models have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are essential for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Methoxy-7-methyl (1H)Indazole in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 4-Methoxy-7-methyl (1H)Indazole (CAS No. 1082041-64-2) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing the treatment of various diseases.